2-(4-methoxyphenyl)-3-phenyl-1,3-thiazolidin-4-one

• IUPAC Name: 2-(4-methoxyphenyl)-3-phenyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H15NO2S/c1-19-14-9-7-12(8-10-14)16-17(15(18)11-20-16)13-5-3-2-4-6-13/h2-10,16H,11H2,1H3
• InChI Key: NHKLTJRRDBPZND-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2N(C(=O)CS2)C3=CC=CC=C3
• Molecular Formula: C16H15NO2S
• DSSTOX Substance ID: DTXSID00385607
• Molecular Weight: 285.4 g/mol
• Solubility: 38.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 65655-83-6

Description

2-(4-methoxyphenyl)-3-phenyl-1,3-thiazolidin-4-one is a chemical compound that has been the subject of extensive scientific research. It is commonly referred to as thiazolidinone and is a member of the thiazolidinone family of compounds. Thiazolidinones are important molecules due to their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. In

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenyl)-3-phenyl-1,3-thiazolidin-4-one is complex and involves multiple pathways. The compound has been shown to interact with various targets, such as enzymes, receptors, and ion channels. One of the main targets of thiazolidinones is the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism. Thiazolidinones also inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
2-(4-methoxyphenyl)-3-phenyl-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. The compound can inhibit the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β). It can also induce apoptosis in cancer cells by activating the caspase pathway. Thiazolidinones have been shown to increase insulin sensitivity and decrease blood glucose levels in animal models of diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-methoxyphenyl)-3-phenyl-1,3-thiazolidin-4-one in lab experiments are its diverse biological activities and its relatively low toxicity. The compound can be easily synthesized and purified, making it a suitable candidate for drug development. However, the limitations of using thiazolidinones in lab experiments are their poor solubility and stability, which can affect their bioavailability and pharmacokinetics.

Future Directions

For the research on this compound include the development of new derivatives, investigation of its interaction with other targets, use in combination with other drugs or therapies, and development of diagnostic tools.

Scientific Research Applications

2-(4-methoxyphenyl)-3-phenyl-1,3-thiazolidin-4-one has been extensively studied for its biological activities. It has been shown to exhibit anti-inflammatory, anticancer, antimicrobial, anticonvulsant, and antidiabetic properties. The compound has been tested on various cell lines, animal models, and clinical trials. The scientific research application of this compound includes the development of new drugs, therapeutic agents, and diagnostic tools.